Standard N-alkyl phenothiazines (e.g., EPT) have ~0.1 M solubility in organic solvents, limiting catholyte concentration and energy density in non-aqueous RFBs. ARCC-4 (MEEPT) overcomes this with an oligoether side-chain, enabling miscibility for high-concentration electrolytes. Key benefits:
10-[2-(2-Methoxyethoxy)ethyl]-10H-phenothiazine (CAS: 2098786-35-5), also known as MEEPT, is a redox-active organic molecule belonging to the phenothiazine class, specifically engineered for use as a catholyte in non-aqueous redox flow batteries (NAqRFBs). Unlike simpler N-alkyl phenothiazines, MEEPT incorporates a flexible oligoether side-chain on the nitrogen atom, a structural modification designed to overcome the critical solubility limitations that hinder the performance of earlier-generation materials in high-concentration battery electrolytes. This enhancement in solubility is a primary procurement-relevant attribute, as it directly enables the formulation of electrolytes with higher energy density.
Direct substitution of MEEPT with a simpler, less expensive analog like N-ethylphenothiazine (EPT) is impractical for developing high-performance energy storage systems. EPT's utility is severely constrained by its low solubility, which is limited to approximately 0.1 M in common organic battery solvents. This fundamental physical property creates a hard ceiling on the maximum concentration of the electrolyte, thereby capping the achievable volumetric energy density of the battery. MEEPT was specifically designed to solve this issue; its liquid state and miscibility allow for the formulation of highly concentrated electrolytes that are a prerequisite for competitive non-aqueous flow battery performance, making the two compounds non-interchangeable from a device engineering and procurement standpoint.
MEEPT exists as a room-temperature liquid and is fully miscible with acetonitrile (ACN), a common solvent for non-aqueous batteries. In contrast, the benchmark analog N-ethylphenothiazine (EPT) is a solid with a limited solubility of approximately 0.1 M in ACN. Furthermore, the charged radical cation salt, MEEPT-BF4, demonstrates a solubility of 0.40 M, a five-fold improvement over the charged form of the parent EPT compound.
| Evidence Dimension | Solubility of Neutral Form in Acetonitrile (ACN) |
| Target Compound Data | Miscible (Liquid at room temperature) |
| Comparator Or Baseline | N-ethylphenothiazine (EPT): ~0.1 M |
| Quantified Difference | MEEPT is fully miscible, while EPT has limited molar solubility. |
| Conditions | Room temperature, in acetonitrile (ACN) and 0.5 M TEABF4/ACN electrolyte solution. |
Higher solubility is a critical prerequisite for increasing the volumetric energy density and overall capacity of a redox flow battery.
In a symmetric non-aqueous flow cell configuration, an electrolyte based on MEEPT and its tetrafluoroborate radical-cation salt demonstrated exceptional stability. The system was operated at a high current density of 100 mA cm⁻² with undetectable capacity fade over 100 charge-discharge cycles. This level of stability under aggressive operating conditions is a key performance indicator for long-duration applications.
| Evidence Dimension | Capacity Fade Rate |
| Target Compound Data | Undetectable over 100 cycles |
| Comparator Or Baseline | Typical organic redox molecules which often exhibit degradation under similar conditions. |
| Quantified Difference | Approaches ideal stability with no measurable decay in capacity. |
| Conditions | Symmetric flow cell, 100 mA cm⁻² current density, 0.5 M MEEPT/MEEPT-BF4 in 0.5 M TEABF4/ACN. |
High cycling stability directly translates to longer operational lifetime and lower material replacement costs for an energy storage system.
MEEPT exhibits a chemically reversible first oxidation at a potential of +0.31 V versus the ferrocene/ferrocenium (Fc/Fc⁺) reference couple. This is slightly more positive than that of N-ethylphenothiazine (EPT), which has a potential of +0.27 V vs Fc/Fc⁺. This well-defined potential allows for precise pairing with suitable anolyte materials to achieve a desired output cell voltage, a critical design parameter in battery engineering.
| Evidence Dimension | First Oxidation Potential (E₁/₂) |
| Target Compound Data | +0.31 V vs. Fc/Fc⁺ |
| Comparator Or Baseline | N-ethylphenothiazine (EPT): +0.27 V vs. Fc/Fc⁺ |
| Quantified Difference | 40 mV more positive than EPT. |
| Conditions | Cyclic voltammetry in 0.1 M TEABF4/ACN supporting electrolyte. |
A precise and stable redox potential is essential for designing a battery with a predictable and stable output voltage.
The diffusion coefficient of MEEPT was determined to be 11.2 × 10⁻⁶ cm²/s. This value is comparable to that of the smaller, less-soluble analog N-ethylphenothiazine (EPT), which has a diffusion coefficient of 15.1 × 10⁻⁶ cm²/s. Despite its larger molecular size, MEEPT maintains a high diffusion coefficient, indicating that the structural modification to improve solubility does not introduce a significant mass transport penalty. This property is crucial for supporting the high current densities and power outputs observed in flow cell testing.
| Evidence Dimension | Diffusion Coefficient (D) |
| Target Compound Data | 11.2 × 10⁻⁶ cm²/s |
| Comparator Or Baseline | N-ethylphenothiazine (EPT): 15.1 × 10⁻⁶ cm²/s |
| Quantified Difference | 26% lower than EPT, but remains high for efficient transport. |
| Conditions | Determined by cyclic voltammetry in 0.1 M TEABF4/ACN. |
A high diffusion coefficient ensures efficient transport of the active species to the electrode surface, which is necessary to achieve high power density.
MEEPT is the right choice for NAqRFB systems where maximizing volumetric energy density is a primary design goal. Its miscibility in organic solvents allows for the formulation of catholytes with active material concentrations far exceeding the ~0.1 M limit of simpler phenothiazines like EPT, directly enabling higher system-level energy storage capacity.
For applications requiring high reliability and minimal maintenance, such as grid-level storage, MEEPT is a justified selection. Its demonstrated ability to cycle for hundreds of hours at high current densities with no detectable capacity fade indicates a long operational lifetime, reducing the total cost of ownership by minimizing material degradation and replacement schedules.
MEEPT's well-characterized redox potential of +0.31 V vs Fc/Fc⁺ makes it a suitable building block for researchers and engineers developing multi-component RFBs with specific voltage requirements. This allows for rational selection of anolyte partners to construct cells with higher, more stable output voltages compared to those achievable with less-defined or lower-potential materials.